Cas no 93892-57-0 (Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate)

• Product Name: Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate
• CAS No: 93892-57-0
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 811748
• Update Time: 2023-08-03

Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-, methyl ester
• methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate
• methyl 2,8,8-trimethyl-1,3,5,6,7,8a-hexahydronaphthalene-2-carboxylate
• Methyl 2,8,8-trimethyl-1,2,3,5,6,7,8,8a-octahydronaphthalene-2-carboxylate
• 1,2,3,5,6,7,8,8a-Octahydro-2,8,8-trimethyl-2-naphthalenecarboxylic acid methyl ester
• Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate

• Inchi： 1S/C15H24O2/c1-14(2)8-5-6-11-7-9-15(3,10-12(11)14)13(16)17-4/h7,12H,5-6,8-10H2,1-4H3
• InChI Key： KNHQUGDAVAYSEH-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CC=C2CCCC(C)(C)C2C1)=O

Computed Properties

• Exact Mass: 236.17763
• Monoisotopic Mass: 236.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.99
• Boiling Point: 297.1°Cat760mmHg
• Flash Point: 126°C
• Refractive Index: 1.495